Ciprostene (calcium salt)
Ciprostene (calcium salt)
Ciprostene is the 9β-methyl analog of carbaprostacyclin and a stable analog of PGI2. Ciprostene exhibits biological activity similar to PGI2, but is 30-fold less potent. In patas monkeys, ciprostene induces hypotension and causes tachycardia when administered at a dose of 0.16 µg/kg/min. In addition, ciprostene inhibits ADP-induced platelet aggregation ex vivo and in vitro with ID50 values of 9.1 µg/kg/min and 60 ng/ml, respectively.
Brand Name:
Vulcanchem
CAS No.:
81703-55-1
VCID:
VC0161074
InChI:
InChI=1S/2C22H36O4.Ca/c2*1-3-4-5-9-17(23)11-12-18-19-13-16(8-6-7-10-21(25)26)14-22(19,2)15-20(18)24;/h2*8,11-12,17-20,23-24H,3-7,9-10,13-15H2,1-2H3,(H,25,26);/q;;+2/p-2/b2*12-11+,16-8-;/t2*17-,18+,19+,20+,22-;/m00./s1
SMILES:
CCCCCC(C=CC1C2CC(=CCCCC(=O)[O-])CC2(CC1O)C)O.CCCCCC(C=CC1C2CC(=CCCCC(=O)[O-])CC2(CC1O)C)O.[Ca+2]
Molecular Formula:
[C22H35O4]2 • Ca2+
Molecular Weight:
767.1 g/mol
Ciprostene (calcium salt)
CAS No.: 81703-55-1
Reference Standards
VCID: VC0161074
Molecular Formula: [C22H35O4]2 • Ca2+
Molecular Weight: 767.1 g/mol
CAS No. | 81703-55-1 |
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Product Name | Ciprostene (calcium salt) |
Molecular Formula | [C22H35O4]2 • Ca2+ |
Molecular Weight | 767.1 g/mol |
IUPAC Name | calcium;(5Z)-5-[(3aR,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-6a-methyl-1,3,3a,4,5,6-hexahydropentalen-2-ylidene]pentanoate |
Standard InChI | InChI=1S/2C22H36O4.Ca/c2*1-3-4-5-9-17(23)11-12-18-19-13-16(8-6-7-10-21(25)26)14-22(19,2)15-20(18)24;/h2*8,11-12,17-20,23-24H,3-7,9-10,13-15H2,1-2H3,(H,25,26);/q;;+2/p-2/b2*12-11+,16-8-;/t2*17-,18+,19+,20+,22-;/m00./s1 |
Standard InChIKey | FWIIJCPYORKGGH-LOWTZELISA-K |
Isomeric SMILES | CCCCC[C@H](O)/C=C/[C@H]1[C@@H](C[C@]2([C@@H]1C/C(=C/CCCC(=O)[O-])/C2)C)O.CCCCC[C@H](O)/C=C/[C@H]1[C@@H](C[C@]2([C@@H]1C/C(=C/CCCC(=O)[O-])/C2)C)O.[Ca+2] |
SMILES | CCCCCC(C=CC1C2CC(=CCCCC(=O)[O-])CC2(CC1O)C)O.CCCCCC(C=CC1C2CC(=CCCCC(=O)[O-])CC2(CC1O)C)O.[Ca+2] |
Canonical SMILES | CCCCCC(C=CC1C2CC(=CCCCC(=O)[O-])CC2(CC1O)C)O.CCCCCC(C=CC1C2CC(=CCCCC(=O)[O-])CC2(CC1O)C)O.[Ca+2] |
Description | Ciprostene is the 9β-methyl analog of carbaprostacyclin and a stable analog of PGI2. Ciprostene exhibits biological activity similar to PGI2, but is 30-fold less potent. In patas monkeys, ciprostene induces hypotension and causes tachycardia when administered at a dose of 0.16 µg/kg/min. In addition, ciprostene inhibits ADP-induced platelet aggregation ex vivo and in vitro with ID50 values of 9.1 µg/kg/min and 60 ng/ml, respectively. |
Synonyms | Ciprostene calcium;U-61431F |
Reference | 1.Allan, G.,Follenfant, M.J.,Lidbury, P., et al. The cardiovascular and platelet actions of 9β-methyl carbacyclin (ciprostene), a chemically stable analogue of prostacyclin, in the dog and monkey. British Journal of Pharmacology 85, 547-555 (1985). |
PubChem Compound | 9853650 |
Last Modified | Dec 23 2021 |
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